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Compound of Interest

Compound Name: Setosusin

Cat. No.: B573878

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the spectroscopic data and biosynthetic
pathways associated with Setosusin, a fungal meroterpenoid. The information is compiled to
assist in the research and development of novel therapeutic agents.

Spectroscopic Data for Setosusin

The structural elucidation of Setosusin has been primarily achieved through a combination of
Nuclear Magnetic Resonance (NMR) spectroscopy and Mass Spectrometry (MS). The absolute
configuration was further confirmed by Circular Dichroism (CD) spectroscopy.

Nuclear Magnetic Resonance (NMR) Data

The following tables summarize the *H and 3C NMR chemical shift assignments for Setosusin,
recorded in acetone-de.

Table 1: *H NMR Spectroscopic Data for Setosusin (acetone-de)
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Position OoH (ppm) Multiplicity J (Hz)
4 3.32 d 114
4 2.99 d 114
5 5.34 S

8 2.30 m

8 1.85 m

9 1.68 m

9 1.57 m

11 1.43 m

12 1.75 m

12 1.50 m

13 5.13 t 7.2
15 2.08 m

16 1.63 S

17 1.58 S

18 1.70 S

2'-Me 2.05 S

4'-Me 2.45 S

6'-OH 10.5 S

Table 2: 13C NMR Spectroscopic Data for Setosusin (acetone-ds)
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Position oC (ppm)
1 172.0
2 88.1
3 51.2
4 42.1
5 118.9
6 143.2
7 40.1
8 24.5
9 40.3
10 37.2
11 77.9
12 37.1
13 124.9
14 132.0
15 25.9
16 17.8
17 16.2
18 20.9
1 110.1
2 162.2
3 108.8
4 163.7
5' 103.4
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6' 160.8
2'-Me 8.8
4'-Me 211
2" 203.1
3" 98.6
4" 175.8
5" 78.3

Mass Spectrometry (MS) Data

High-resolution mass spectrometry (HRMS) data was obtained using electrospray ionization
(ESI).

Table 3: Mass Spectrometry Data for Setosusin

lon Calculated m/z Found m/z

[M+H]* 523.2645 523.2640
+Na ) )

[M+Na]* 545.2464 545.2459

Experimental Protocols
NMR Spectroscopy

NMR spectra were acquired on a Bruker AVANCE 11l HD spectrometer operating at 500 MHz
for 1H and 125 MHz for 13C. Samples were dissolved in acetone-ds. Chemical shifts () are
reported in parts per million (ppm) and are referenced to the residual solvent signals (acetone-
de: OH 2.05, 8C 29.84).

Mass Spectrometry

High-resolution mass spectra were obtained on a Thermo Fisher Scientific Exactive Plus
Orbitrap mass spectrometer with an ESI source.
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Biosynthetic Pathway of Setosusin

The biosynthesis of Setosusin involves a complex pathway, with the key step being the
formation of the characteristic spiro-fused 3(2H)-furanone moiety catalyzed by the cytochrome
P450 enzyme, SetF.

@ Multiple Steps 5 [ Intermediate_A } SetF (P450) Epoxidation _ ( Intermediate_B ) SetF (P450) Rearrangement >
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Setosusin Biosynthetic Pathway

Experimental Workflow: Isolation of Setosusin

The general workflow for the isolation and purification of Setosusin from fungal cultures is
outlined below.
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Setosusin Isolation Workflow

« To cite this document: BenchChem. [Characterization of Setosusin: A Spectroscopic and
Biosynthetic Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b573878#spectroscopic-data-for-setosusin-

characterization]

Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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